Cas no 105500-33-2 (Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)-)

• Product Name: Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)-
• CAS No: 105500-33-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 1154523
• PubChem ID: 12344871
• Update Time: 2025-08-05

Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)-
• D-2-acetylamino butanoic acid ethyl ester
• (R)-Ethyl2-acetamidobutanoate
• (R)-Ethyl 2-acetamidobutanoate
• 105500-33-2

• Inchi： 1S/C8H15NO3/c1-4-7(9-6(3)10)8(11)12-5-2/h7H,4-5H2,1-3H3,(H,9,10)/t7-/m1/s1
• InChI Key： BCHLEBVLGROTNV-SSDOTTSWSA-N
• SMILES： O(CC)C([C@@H](CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4Ų

Additional information on Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)-

Butanoic Acid, 2-(Acetylamino)-, Ethyl Ester, (R)-: A Comprehensive Overview

The compound with CAS No. 105500-33-2, commonly referred to as Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)-, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

Butanoic acid is a four-carbon carboxylic acid that serves as a foundational molecule in numerous biochemical pathways. The presence of an acetylamino group at the second carbon position introduces additional functionality to the molecule. This modification enhances its reactivity and opens up new avenues for its application in pharmaceuticals and agrochemicals. The ethyl ester derivative further stabilizes the molecule and improves its solubility properties.

The stereochemistry of the compound is denoted by the (R) configuration at the chiral center. This specific stereochemistry is crucial for determining the compound's biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor deviations can significantly alter pharmacokinetic profiles.

The synthesis of Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)- involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. This intermediate undergoes acetylation to introduce the acetyl group before being converted into the ethyl ester form through standard esterification techniques. The stereochemical purity of the final product is ensured through rigorous chromatographic purification methods.

In terms of physical properties, this compound exhibits a melting point of approximately 68°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations.

Recent research has focused on exploring the biological activities of this compound. Studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a study published in Nature Communications highlighted its role in modulating cellular responses to oxidative stress.

The application of this compound extends beyond pharmaceuticals. It has shown promise in agrochemicals as a component in plant growth regulators and pest control agents. Its ability to interact with specific cellular pathways makes it a valuable tool in sustainable agriculture practices.

In conclusion, Butanoic acid, 2-(acetylamino)-, ethyl ester, (R)- stands out as a versatile molecule with diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.